Cas no 1806748-35-5 (3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1806748-35-5
• MF: C₉H₉BrF₃NO₃
• MW: 316.071872472763
• CID: 4840993
• Update Time: 2025-05-19

3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C9H9BrF3NO3/c1-16-7-5(4-15)3-14-8(6(7)2-10)17-9(11,12)13/h3,15H,2,4H2,1H3
• InChI Key： GCPTUVPQXDEEOC-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(CO)C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 51.6

Additional information on 3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol

3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol: A Comprehensive Overview

The compound 3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol (CAS No: 1806748-35-5) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromomethyl group, a methoxy group, and a trifluoromethoxy group, along with a hydroxymethyl group at the 5-position. The combination of these functional groups imparts distinctive chemical properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol in the development of novel bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of various heterocyclic structures, which are known for their biological activities. For instance, the bromomethyl group serves as an excellent leaving group in substitution reactions, enabling the formation of diverse derivatives with enhanced pharmacological properties.

The trifluoromethoxy group attached to the pyridine ring contributes significantly to the molecule's stability and lipophilicity. This feature makes it an ideal candidate for use in drug design, where lipophilicity is crucial for achieving optimal bioavailability. Recent advancements in computational chemistry have allowed scientists to predict the binding affinity of this compound with various biological targets, paving the way for its application in therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, 3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol has shown promise in agrochemical research. Its ability to inhibit specific enzymes involved in plant growth regulation has led to investigations into its potential as a herbicide or plant growth regulator. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling weeds without causing significant harm to crops, making it a sustainable alternative to conventional chemical pesticides.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed innovative methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These advancements not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste generation.

From an environmental perspective, understanding the fate and transport of 3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol in natural systems is crucial for assessing its potential ecological risks. Studies have shown that this compound undergoes rapid degradation under aerobic conditions due to the presence of electron-withdrawing groups that facilitate oxidative cleavage. This characteristic reduces its persistence in the environment, thereby lowering ecological concerns associated with its use.

In conclusion, 3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol (CAS No: 1806748-35-5) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, agriculture, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern technology and improving quality of life.